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Abstract
Acid Red 249, identified by CAS number 6416-66-6, is a synthetic monoazo dye belonging to

the acid dye category. Characterized by its vibrant red hue, it finds primary application in the

dyeing of protein-based materials such as wool, silk, and polyamide, as well as in the

formulation of inks.[1][2][3][4] Its molecular structure, featuring multiple sulfonate groups,

confers good water solubility, a key characteristic for its use in aqueous dyeing processes.[5][6]

While extensively utilized in the textile and chemical industries, its direct applications in drug

development and biological research are not well-documented in publicly available literature.

This guide provides a comprehensive overview of the known technical data for Acid Red 249,

including its physicochemical properties, synthesis, and established experimental applications,

with a particular focus on its role in environmental science studies. The potential biological

activities are discussed in the broader context of the azo dye class.

Chemical and Physical Properties
Acid Red 249 is a dark red powder with a complex aromatic structure.[2][4] Its chemical

formula is C₂₉H₂₀ClN₃Na₂O₁₀S₃, with a corresponding molecular weight of 748.11 g/mol .[1][7]

The presence of two sulfonate groups makes it readily soluble in water.[5][6]

Table 1: Physicochemical Properties of Acid Red 249
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Property Value References

CAS Number 6416-66-6 [2]

Molecular Formula C₂₉H₂₀ClN₃Na₂O₁₀S₃ [1][7]

Molecular Weight 748.11 g/mol [1][7]

Appearance Dark red powder [2][4]

C.I. Name Acid Red 249 [2]

C.I. Number 18134 [3]

Synonyms

Acid Brilliant Red B, Tracid

Brilliant Red B, Weak Acid

Brilliant Red B

[4]

Table 2: Solubility Data for Acid Red 249
Solvent Solubility Observations References

Water Soluble [4]

Ethanol Slightly soluble
Produces a red

solution.
[2]

Concentrated Sulfuric

Acid
Soluble

Forms a red solution,

which turns pink upon

dilution.

[2]

Aqueous Hydrochloric

Acid
Soluble Forms a red solution. [2]

Aqueous Sodium

Hydroxide
Soluble Turns brown. [2]

DMSO 50 mg/mL (66.84 mM)

Requires sonication;

hygroscopic nature of

DMSO can affect

solubility.

[8]
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Synthesis
The synthesis of Acid Red 249 is a two-step process involving diazotization followed by an azo

coupling reaction.[2]

Diazotization: 5-Chloro-2-phenoxybenzenamine is treated with a source of nitrous acid

(typically sodium nitrite in an acidic medium) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 8-(4-

Methylphenylsulfonamido)-1-naphthol-3,6-disulfonic acid to yield the final Acid Red 249
molecule.[2]

Step 1: Diazotization Step 2: Azo Coupling

5-Chloro-2-phenoxybenzenamine Diazonium Salt
NaNO2, HCl 8-(4-Methylphenylsulfonamido)-

1-naphthol-3,6-disulfonic acid Acid Red 249

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Red 249.

Spectroscopic Data
Detailed spectroscopic data for Acid Red 249 is not extensively published in peer-reviewed

literature. However, some supplier websites indicate the availability of H-NMR and Mass

Spectrometry data. As an azo dye, it exhibits strong absorbance in the visible region of the

electromagnetic spectrum, which is responsible for its color.

Experimental Protocols
While protocols for biological assays are absent in the literature, detailed methods for the use

of Acid Red 249 in environmental remediation studies have been published.

Photocatalytic Degradation of Acid Red 249
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This protocol describes a general procedure for assessing the photocatalytic degradation of

Acid Red 249 using a semiconductor photocatalyst, such as zinc oxide (ZnO) composites.

Materials:

Acid Red 249

Photocatalyst (e.g., Poly(m-phenylenediamine)/ZnO)

Deionized water

UV or visible light source

Reaction vessel

Magnetic stirrer

Centrifuge

UV-Vis Spectrophotometer

Procedure:

Prepare a stock solution of Acid Red 249 in deionized water to a known concentration.

In a reaction vessel, add a specific amount of the photocatalyst to a defined volume of the

Acid Red 249 solution.

Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-

desorption equilibrium.

Expose the suspension to a UV or visible light source while continuously stirring.

At regular time intervals, withdraw aliquots of the suspension.

Centrifuge the aliquots to separate the photocatalyst particles.

Measure the absorbance of the supernatant at the maximum absorption wavelength of Acid
Red 249 using a UV-Vis spectrophotometer.
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The degradation efficiency can be calculated from the change in absorbance over time.

Prepare Acid Red 249 Solution

Add Photocatalyst

Stir in Dark (Adsorption-Desorption Equilibrium)

Irradiate with Light (UV/Visible)

Withdraw Aliquots at Time Intervals

Repeat

Centrifuge to Separate Catalyst

Measure Absorbance of Supernatant (UV-Vis)

Calculate Degradation Efficiency

Click to download full resolution via product page

Caption: Experimental workflow for photocatalytic degradation.
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Biological Activity and Drug Development Potential
There is a lack of specific studies on the biological activity, cytotoxicity, or therapeutic potential

of Acid Red 249 in the scientific literature. However, the broader class of azo dyes has been a

subject of biological investigation.

Azo compounds are known to undergo metabolic reduction of the azo bond (–N=N–) to form

aromatic amines.[9] This biotransformation can be mediated by azoreductase enzymes present

in liver and gut microflora.[9] The resulting aromatic amines can have different toxicological

profiles than the parent dye, and some have been identified as mutagenic or carcinogenic.[9]

Conversely, some sulfonated azo dyes have been investigated for their potential as

antimicrobial or anticancer agents.[1][5][10] The biological activity is often attributed to the

cleavage of the azo bond, leading to the release of pharmacologically active amines.

Azo Dye (e.g., Acid Red 249)

Azoreductase (Liver, Gut Microbiota)

Cleavage of Azo Bond (-N=N-)

Formation of Aromatic Amines

Potential Biological Effects
(e.g., toxicity, therapeutic action)

Click to download full resolution via product page

Caption: General metabolic pathway of azo dyes.
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Given the absence of specific data for Acid Red 249, any investigation into its biological

properties would need to begin with foundational in vitro cytotoxicity and mutagenicity assays.

Applications
The primary and well-established applications of Acid Red 249 are in the industrial dyeing of

various materials.

Textiles: Used for dyeing wool, silk, and polyamide fabrics.[1][2] It is also used in direct

printing on these materials.[1]

Leather: Employed in the dyeing of leather.[3]

Inks: Has been used as a component in water-based inkjet printing inks.[4]

Safety and Handling
Based on available Safety Data Sheets (SDS), Acid Red 249 is considered harmful if

swallowed and may cause irritation to the eyes, skin, and respiratory tract.[7] Standard

laboratory safety precautions should be observed when handling this compound, including the

use of personal protective equipment such as gloves, safety glasses, and a lab coat. It should

be handled in a well-ventilated area or with a fume hood to minimize inhalation of the powder.

[7]

Conclusion
Acid Red 249 is a well-characterized synthetic dye with significant industrial applications,

particularly in the textile and leather industries. Its chemical and physical properties are well-

defined, and its synthesis is straightforward. While there is a growing body of research on its

environmental fate and removal from wastewater, there is a conspicuous absence of data

regarding its biological activity, toxicological profile beyond basic hazard identification, and any

potential for application in drug development or as a biological research tool. For the intended

audience of this guide, this presents both a significant knowledge gap and a potential area for

novel research. Future studies are warranted to explore the biological interactions of Acid Red
249 to fully assess its safety and explore any potential biomedical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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